Cas no 132282-43-0 ((1beta,6alpha)-1-[2-Hydroxy-3-(4-hydroxyphenyl)propanoyl],15-O-beta-D-glucopyranoside,Me ester:1,6,15-Trihydroxy-3,11(13)-endesmadien-12-oic acid)

• Product name: (1beta,6alpha)-1-[2-Hydroxy-3-(4-hydroxyphenyl)propanoyl],15-O-beta-D-glucopyranoside,Me ester:1,6,15-Trihydroxy-3,11(13)-endesmadien-12-oic acid
• CAS No: 132282-43-0
• MF: C₃₁H₄₂O₁₃
• MW: 622.65739107132
• CID: 1997768

(1beta,6alpha)-1-[2-Hydroxy-3-(4-hydroxyphenyl)propanoyl],15-O-beta-D-glucopyranoside,Me ester:1,6,15-Trihydroxy-3,11(13)-endesmadien-12-oic acid Chemical and Physical Properties

Names and Identifiers

• (1beta,6alpha)-1-[2-Hydroxy-3-(4-hydroxyphenyl)propanoyl],15-O-beta-D-glucopyranoside,Me ester:1,6,15-Trihydroxy-3,11(13)-endesmadien-12-oic acid

• Inchi： InChI=1S/C31H42O13/c1-15(28(39)41-3)19-10-11-31(2)22(44-29(40)20(34)12-16-4-7-18(33)8-5-16)9-6-17(23(31)24(19)35)14-42-30-27(38)26(37)25(36)21(13-32)43-30/h4-8,19-27,30,32-38H,1,9-14H2,2-3H3
• InChI Key： XFACIJUJGNMSOZ-UHFFFAOYSA-N
• SMILES： COC(=O)C(=C)C1CCC2(C)C(CC=C(COC3OC(CO)C(O)C(O)C3O)C2C1O)OC(=O)C(O)Cc1ccc(O)cc1 |t:13|

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• XLogP3: -1.173

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides